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Compound of Interest

Compound Name: 3-Bromotoluene

Cat. No.: B146084 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents like 3-Bromotoluene is a critical component of laboratory safety

and environmental responsibility. This guide provides essential, step-by-step procedures for the

safe disposal of 3-Bromotoluene, ensuring compliance and minimizing risk.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 3-Bromotoluene with

appropriate safety measures. This compound is a flammable liquid and vapor, harmful if

swallowed, and causes skin and serious eye irritation.[1] It may also cause respiratory irritation.

[1]

Personal Protective Equipment (PPE):

Eye Protection: Wear chemical safety goggles and a face shield.[1][2]

Hand Protection: Use chemically resistant gloves, such as nitrile rubber. Always inspect

gloves before use and use proper glove removal technique to avoid skin contact.[1][3]

Body Protection: A flame-resistant lab coat or a complete suit protecting against chemicals is

recommended.[1][2]

Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a

certified respirator.[1][2]
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Handling and Storage:

Handle 3-Bromotoluene in a well-ventilated area, preferably within a chemical fume hood.

[3][4][5]

Keep the chemical away from heat, sparks, open flames, and other ignition sources.[4][6][7]

Store in a cool, dry, and well-ventilated place in a tightly closed container.[4][7]

Ground and bond containers and receiving equipment to prevent static discharge.[4][6]

Step-by-Step Disposal Plan
The primary and recommended method for the disposal of 3-Bromotoluene is through a

licensed professional waste disposal service.

Step 1: Waste Collection and Segregation

Collect Waste: Collect waste 3-Bromotoluene and any contaminated materials (e.g.,

absorbent paper, gloves) in a designated, compatible, and properly labeled hazardous waste

container.[2][3][8]

Labeling: Clearly label the container with "Hazardous Waste," the full chemical name "3-
Bromotoluene," and any other required information by your institution's Environmental

Health and Safety (EHS) department.[8]

Segregation: It is crucial to segregate halogenated waste from non-halogenated waste

streams to prevent dangerous reactions and to facilitate proper disposal.[2][3] Do not mix

with acids, bases, or oxidizing agents.[2][3]

Step 2: On-Site Storage

Storage Location: Store the sealed waste container in a designated and secure satellite

accumulation area.[8] This area should be cool, dry, and well-ventilated, away from

incompatible materials.[3][4]

Container Integrity: Ensure the container is kept tightly closed when not in use.[6][8]
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Step 3: Professional Disposal

Contact a Licensed Disposal Company: Arrange for the collection and disposal of the 3-
Bromotoluene waste through a licensed and reputable hazardous waste disposal company.

[1]

Incineration: The preferred method of disposal is incineration in a chemical incinerator

equipped with an afterburner and scrubber.[1] This process is designed to handle flammable

and halogenated compounds safely.

Regulatory Compliance: Disposal practices are subject to significant revision and must

comply with all federal, state, and local environmental regulations.[7][9][10] Always consult

with your institution's EHS department and local environmental regulatory agencies for

specific guidance.[2][7][10]

Contaminated Packaging: Dispose of contaminated packaging in the same manner as the

unused product.[1]

Quantitative Data Summary
Property Value Source

CAS Number 591-17-3 [1][4]

Molecular Formula C7H7Br [9]

Molecular Weight 171.03 g/mol [9]

Flash Point 140 °F (60 °C) [10]

Oral LD50 (Mouse) 1436 mg/kg [1][10]

UN Number 1993 [1][11]
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Caption: Logical workflow for the proper disposal of 3-Bromotoluene.
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By adhering to these procedures, laboratory professionals can ensure the safe handling and

environmentally sound disposal of 3-Bromotoluene, fostering a culture of safety and

responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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